Cas no 81166-22-5 (3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER)

• Product name: 3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER
• CAS No: 81166-22-5
• MF: C₆H₉O₂Br
• MW: 193.038
• CID: 3297168
• PubChem ID: 12761139

3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-PENTENOIC ACID, 5-BROMO-, METHYL ESTER
• 81166-22-5
• Methyl 5-bromopent-3-enoate

• Inchi： InChI=1S/C6H9BrO2/c1-9-6(8)4-2-3-5-7/h2-3H,4-5H2,1H3/b3-2+
• InChI Key： YTBXNIPJPAPVPW-NSCUHMNNSA-N

Computed Properties

• Exact Mass: 191.97859g/mol
• Monoisotopic Mass: 191.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų